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Compound of Interest

Compound Name: 3-Nitro-4,5-dihydroisoxazole

Cat. No.: B073563

Essential Safety and Handling Guide for 3-Nitro-4,5-
dihydroisoxazole

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Nitro-4,5-dihydroisoxazole is not readily
available in the public domain. The following guidance is based on the safety protocols for
structurally similar nitro compounds and general laboratory safety best practices. It is
imperative to conduct a thorough risk assessment before handling this chemical and to consult
with your institution's Environmental Health and Safety (EHS) department.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 3-Nitro-4,5-dihydroisoxazole. The procedural steps
outlined below are intended to answer specific operational questions regarding personal
protective equipment (PPE), handling, and disposal.

Physical and Chemical Properties

While a comprehensive, experimentally verified set of properties for 3-Nitro-4,5-
dihydroisoxazole is limited, the following data has been computed and is available from public

sources.
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Property Value Source
Molecular Formula C3HaN20s3 PubChem[1]
Molecular Weight 116.08 g/mol PubChem[1]
Boiling Point 206°C at 760 mmHg MySkinRecipes|[2]
Storage Temperature 2-8°C, dry and sealed MySkinRecipes|[2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling nitro compounds due to their
potential for toxicity, irritation, and reactivity.[3] The following table summarizes the
recommended PPE based on best practices for handling hazardous organic chemicals.
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PPE Category

Specification

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
(conforming to EN 166 or
NIOSH standards). A face
shield is required when there is

a risk of splashes.[4]

Protects against splashes and
vapors that can cause severe

eye irritation.[4]

Skin Protection

Wear a fire/flame-resistant and
impervious lab coat, buttoned.
Full-length pants and closed-

toe shoes are mandatory.[3][4]

Provides a barrier against

accidental skin contact.

Hand Protection

Chemical-impermeable gloves
are required. Butyl rubber
gloves are generally
recommended for nitro
compounds. Always inspect

gloves before use.[3][4]

Prevents skin absorption, a
primary route of exposure for

nitro compounds.[4]

Respiratory Protection

All' handling should be
performed in a certified
chemical fume hood.[3][4] If
engineering controls are
insufficient or during a spill, an
air-purifying respirator (APR)
with organic vapor cartridges is

recommended.[3]

Protects against the inhalation

of potentially harmful vapors.

Operational Plan: Handling Procedures

Adherence to a strict operational protocol is crucial to minimize exposure and ensure safety.

1. Pre-Handling Checklist:

» Risk Assessment: Conduct a thorough risk assessment for the specific experimental

procedure.
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o SDS Review: Although a specific SDS is unavailable, review SDSs for similar nitro
compounds.

» Emergency Equipment: Ensure a safety shower and eyewash station are accessible and
have been recently tested.[3]

» Spill Kit: Have an appropriate spill kit readily available.
e PPE Inspection: Inspect all required PPE for integrity before use.[3]

o Fume Hood Verification: Confirm the chemical fume hood is functioning correctly by checking
the airflow monitor.[3]

2. Handling:

o Perform all manipulations of 3-Nitro-4,5-dihydroisoxazole within a designated area of a
certified chemical fume hood to minimize inhalation exposure.[3]

e If handling the solid form, do so carefully to minimize dust generation.[3]
e Avoid contact with skin and eyes.[5]
e Do not eat, drink, or smoke when using this product.[6]

e Wash hands thoroughly after handling.[6]

Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste and consult local, regional, and national regulations for proper disposal.[5] The following
is a general procedural guide.

1. Waste Collection:
» Original Container: Whenever possible, leave the chemical waste in its original container.[7]

o Waste Container: If transferring is necessary, use a clean, compatible, and clearly labeled
container with a secure lid.[7]
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e Labeling: Clearly label the waste container as "Hazardous Waste: 3-Nitro-4,5-
dihydroisoxazole" and include the accumulation start date.[7]

» No Mixing: Do not mix this waste with other chemical waste streams.[7]

2. Storage:

o Store the sealed waste container in a designated hazardous waste accumulation area.[7]
e The storage area should be cool, dry, and well-ventilated.[5]

3. Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[7]

» On-site treatment, such as neutralization or drain disposal, is not a suitable option for this
type of chemical.[8]

Emergency Procedures

Spill Response:
» Evacuate the immediate area.
» Alert colleagues and the area supervisor.

o If the spill is large or you are not trained to handle it, contact your institution's EHS
department immediately.

o If the spill is small and you are trained to handle it, wear the appropriate PPE (including
respiratory protection).

» Absorb the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

e Clean the spill area thoroughly.
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First Aid:

¢ Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or physician if you feel unwell.[6]

« Skin Contact: Wash with plenty of soap and water.[6] If skin irritation occurs, get medical
advice/attention.[9]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[9] If eye irritation persists, get medical
advice/attention.[9]

 Ingestion: Rinse mouth.[6] Call a poison center or physician if you feel unwell.[6]

Visual Guides

The following diagrams illustrate key decision-making and procedural workflows for handling
hazardous chemicals like 3-Nitro-4,5-dihydroisoxazole.
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Caption: PPE selection workflow for handling hazardous chemicals.
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Caption: General workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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